4-[({[4-bromo-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]amino}carbonothioyl)amino]benzenesulfonamide

• IUPAC Name: 1-[4-bromo-1-[(3,4-dichlorophenyl)methyl]pyrazol-3-yl]-3-(4-sulfamoylphenyl)thiourea
• InChI: InChI=1S/C17H14BrCl2N5O2S2/c18-13-9-25(8-10-1-6-14(19)15(20)7-10)24-16(13)23-17(28)22-11-2-4-12(5-3-11)29(21,26)27/h1-7,9H,8H2,(H2,21,26,27)(H2,22,23,24,28)
• InChI Key: MIVKKMDQZCTYDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NC2=NN(C=C2Br)CC3=CC(=C(C=C3)Cl)Cl)S(=O)(=O)N
• Molecular Formula: C17H14BrCl2N5O2S2
• Molecular Weight: 535.3 g/mol

Description

Benzenesulfonamide derivatives are a class of compounds widely studied for their potential biological activities, including carbonic anhydrase inhibition, which plays a significant role in various physiological processes. Their synthesis and structural analysis are crucial for understanding their chemical behavior and potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives often involves multi-step reactions, including condensation, sulfonation, and amide formation processes. Studies have detailed the synthesis of closely related compounds, highlighting the importance of precise reaction conditions for achieving desired selectivity and yield (Gul et al., 2016).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and spectroscopic methods (NMR, FTIR), provides insights into the geometry, conformation, and electronic structure of benzenesulfonamide derivatives. Computational studies, such as Density Functional Theory (DFT), further assist in understanding the molecular properties and reactivity (Sowrirajan et al., 2022).

Scientific Research Applications

• Photodynamic Therapy for Cancer Treatment :

  • A related compound was investigated for its photodynamic therapy applications in cancer treatment. Its properties as a photosensitizer, including good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, are crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Potential Antidiabetic Agents :

  • Synthesis and biological evaluation of related fluorinated pyrazolesulfonylurea and thiourea derivatives were conducted, revealing significant antidiabetic activity. These compounds were identified as potential leads for future drug discovery studies (Faidallah, Al-Mohammadi, Alamry, & Khan, 2016).

• Carbonic Anhydrase Inhibition Studies :

  • Research on 4-(3-(4-Substituted-phenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl) benzenesulfonamides, closely related to the queried compound, showed effective inhibition of carbonic anhydrase I and II. This property is significant for developing therapies for conditions like glaucoma and other diseases (Gul, Mete, Taslimi, Gulcin, & Supuran, 2016).

• Antibacterial and Antifungal Agents :

  • Derivatives of pyrazolyl benzenesulfonamide were synthesized and found to possess anti-inflammatory, antimicrobial, and selective COX-2 inhibitory activities. These compounds showed promise as potential antimicrobial agents (Bekhit, Ashour, Abdel Ghany, Bekhit, & Baraka, 2008).

• Antitumor Activity :

  • A study on benzenesulfonamide derivatives demonstrated their antitumor potential. These compounds, similar in structure to the queried compound, exhibited significant activity against various cancer cell lines (Alqasoumi, Ghorab, Ismail, Abdel-Gawad, El-Gaby, & Aly, 2009).